6-Methyl-2,4-dioxo-1-phenyl-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

• IUPAC Name: 6-methyl-2,4-dioxo-1-phenylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C12H9N3O2/c1-8-10(7-13)11(16)14-12(17)15(8)9-5-3-2-4-6-9/h2-6H,1H3,(H,14,16,17)
• InChI Key: IPISLRSVCCELHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1C2=CC=CC=C2)C#N
• Molecular Formula: C12H9N3O2
• Molecular Weight: 227.22 g/mol
• CAS No.: 5900-42-5

Description

The compound “6-Methyl-2,4-dioxo-1-phenyl-1,2,3,4-tetrahydropyrimidine-5-carbonitrile” belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids, which exhibit a wide spectrum of biological activities. It is part of a series of compounds that have been synthesized and evaluated in vitro for their antimicrobial and anticancer potential.

Synthesis Analysis

The synthesis of similar compounds involves chemical modification at the 5 and 3 positions of the thieno [2,3-d]pyrimidine-2,4-dione ring based on computational modeling. Another method involves the click reaction of the dihydropyrimidinones, bearing a terminal alkynyl group, with various substituted aryl azides at room temperature using a catalytic amount of Cu(OAc)2 and sodium ascorbate in a 1:2 ratio of acetone and water as a solvent.

Molecular Structure Analysis

The dihydropyrimidine ring of this compound adopts a screw-boat conformation. The crystal packing is stabilized by strong N—H…O and weak C—H…O intermolecular hydrogen bonds. The molecular formula of a similar compound, Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate, is C14H16N2O3.

Physical And Chemical Properties Analysis

The molecular weight of a similar compound, Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate, is 260.29 g/mol. Other physical and chemical properties are not explicitly mentioned in the available literature.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound is used in the synthesis of various heterocyclic compounds, such as thieno[2,3-d]pyrimidines, demonstrating its utility in creating diverse chemical structures (Briel, Franz, & Dobner, 2002).
• It serves as a precursor for the synthesis of fused heterocyclic compounds like thiazolopyrimidines and pyrimidoquinazoline, showcasing its versatility in organic synthesis (Salem, Farhat, Errayes, & Madkour, 2015).

Pharmaceutical Research

• This compound has been studied for its potential as an HIV integrase strand transfer inhibitor, illustrating its application in antiviral drug development (Wadhwa, Jain, & Jadhav, 2020).
• Research on dihydropyrimidine-5-carbonitrile derivatives, including the subject compound, has explored their potential as dihydrofolate reductase inhibitors, which is significant in cancer therapy (Al-Wahaibi et al., 2021).

Antimicrobial and Antitumor Activities

• Certain derivatives of this compound have exhibited promising antimicrobial and antitumor activities, highlighting its potential in developing new therapeutic agents (Ramadan, El‐Helw, & Sallam, 2019).
• Synthesized derivatives have shown anti-proliferative activity against cancer cell lines, such as breast and colon carcinoma, suggesting its role in cancer research (Atapour-Mashhad et al., 2016).

Material Science and Organic Electronics

• Its derivatives have been utilized in the design of novel surfactants with potential applications in materials science, such as in the manufacturing of cosmetics and drugs (El-Sayed, 2008).
• Research includes the development of small molecules for bulk-heterojunction solar cells, indicating its utility in organic electronics (Gupta et al., 2015).

Future Directions

The future directions for this compound could involve further exploration of its antimicrobial and anticancer potential, as well as its other biological activities. Further studies could also explore its synthesis and chemical properties.